Cas no 2229637-55-0 (tert-butyl N-{2-1-(aminooxy)-2-methylpropan-2-yl-5-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(aminooxy)-2-methylpropan-2-yl-5-methoxyphenyl}carbamate
• CAS No: 2229637-55-0
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 6010030
• PubChem ID: 165829144
• Update Time: 2025-05-19

tert-butyl N-{2-1-(aminooxy)-2-methylpropan-2-yl-5-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(aminooxy)-2-methylpropan-2-yl-5-methoxyphenyl}carbamate
• EN300-1890983
• 2229637-55-0
• tert-butyl N-{2-[1-(aminooxy)-2-methylpropan-2-yl]-5-methoxyphenyl}carbamate

• Inchi： 1S/C16H26N2O4/c1-15(2,3)22-14(19)18-13-9-11(20-6)7-8-12(13)16(4,5)10-21-17/h7-9H,10,17H2,1-6H3,(H,18,19)
• InChI Key： XAWKNGLDFMUKJH-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=CC(=CC=1NC(=O)OC(C)(C)C)OC)N

Computed Properties

• Exact Mass: 310.18925731g/mol
• Monoisotopic Mass: 310.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.8Ų

Additional information on tert-butyl N-{2-1-(aminooxy)-2-methylpropan-2-yl-5-methoxyphenyl}carbamate

Introduction to Tert-butyl N-{2-1-(aminooxy)-2-methylpropan-2-yl-5-methoxyphenyl}carbamate (CAS No. 2229637-55-0)

Tert-butyl N-{2-1-(aminooxy)-2-methylpropan-2-yl-5-methoxyphenyl}carbamate, identified by its CAS number 2229637-55-0, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile reactivity and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and a complex aromatic system, contribute to its unique chemical properties and potential biological activities.

The molecular structure of Tert-butyl N-{2-1-(aminooxy)-2-methylpropan-2-yl-5-methoxyphenyl}carbamate encompasses several key functional groups that are of interest in modern drug discovery. The tert-butyl moiety, attached to the carbamate nitrogen, provides steric hindrance and stability to the molecule, which is often desirable in pharmacophore design. Additionally, the aromatic ring system, substituted with a methoxy group at the 5-position and an amine oxide functionality at the 1-position, introduces electronic and steric influences that can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential as bioactive molecules. Carbamates have been explored as intermediates in the synthesis of various therapeutic agents, including anti-inflammatory drugs, anticonvulsants, and neuroprotective compounds. The specific arrangement of atoms in Tert-butyl N-{2-1-(aminooxy)-2-methylpropan-2-yl-5-methoxyphenyl}carbamate makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of a bulky tert-butyl group and a highly functionalized aromatic ring offers multiple sites for chemical modification, allowing chemists to tailor its properties for specific biological applications. For instance, the amine oxide group can participate in hydrogen bonding interactions, while the methoxy group can influence electronic distribution across the molecule. These features make Tert-butyl N-{2-1-(aminooxy)-2-methylpropan-2-yl-5-methoxyphenyl}carbamate a versatile building block for designing new pharmacological agents.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the carbamate functionality typically requires careful control of reaction conditions to ensure high yield and purity. Additionally, the protection and deprotection of functional groups during synthesis must be meticulously planned to avoid unwanted side reactions. These synthetic challenges underscore the importance of advanced techniques in modern drug development.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of Tert-butyl N-{2-1-(aminooxy)-2-methylpropan-2-yl-5-methoxyphenyl}carbamate. Molecular modeling studies have been used to predict its interactions with biological targets, providing insights into its potential pharmacological activity. These computational approaches complement experimental investigations and have become indispensable tools in drug discovery pipelines.

The biological activity of this compound has not yet been fully characterized, but preliminary studies suggest that it may exhibit interesting properties worthy of further exploration. For example, its structural similarity to known bioactive molecules has raised speculation about its potential use as an intermediate in synthesizing new drugs. Further research is needed to elucidate its exact mechanism of action and to evaluate its efficacy in preclinical models.

In conclusion, Tert-butyl N-{2-1-(aminooxy)-2-methylpropan-2-yl-5-methoxyphenyl}carbamate (CAS No. 2229637-55-0) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical chemistry. Its unique combination of steric and electronic features makes it an attractive candidate for drug discovery efforts aimed at developing new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is likely to play an important role in future medical advancements.